Cas no 2171833-29-5 (3-ethoxy-4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid)

• Product Name: 3-ethoxy-4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid
• CAS No: 2171833-29-5
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6516231
• PubChem ID: 165525575
• Update Time: 2025-07-01

3-ethoxy-4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid
• 3-ethoxy-4-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid
• 2171833-29-5
• EN300-1493477

• Inchi： 1S/C26H30N2O6/c1-2-33-17(14-23(29)30)15-27-24(31)26(12-7-13-26)28-25(32)34-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,17,22H,2,7,12-16H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： GURNQFRDHRYGRJ-UHFFFAOYSA-N
• SMILES： O=C(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(CC(=O)O)OCC

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 3-ethoxy-4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid

Introduction to 3-ethoxy-4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid (CAS No. 2171833-29-5)

3-ethoxy-4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid, identified by its CAS number 2171833-29-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound represents a convergence of advanced synthetic methodologies and molecular design, making it a subject of considerable interest for researchers exploring novel therapeutic agents.

The molecular structure of 3-ethoxy-4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid is characterized by its intricate arrangement of functional groups, including an ethoxy moiety, a cyclobutylformamido group, and a fluoren-9-ylmethoxycarbonyl substituent. These components contribute to its unique chemical properties and potential biological activities. The presence of the fluoren-9-ylmethoxycarbonyl group, in particular, suggests strong binding interactions with biological targets, which is a critical factor in drug design.

In recent years, there has been a growing emphasis on the development of small-molecule inhibitors that modulate protein-protein interactions (PPIs) and other complex biological pathways. The structural features of 3-ethoxy-4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid make it a promising candidate for such applications. Specifically, the cyclobutylformamido moiety can serve as a scaffold for designing molecules that interact with specific pockets on target proteins, while the fluorenyl group enhances solubility and metabolic stability.

Current research in medicinal chemistry has demonstrated that compounds with similar structural motifs exhibit potent activity against various disease-related targets. For instance, derivatives of cyclobutylformamides have shown efficacy in inhibiting kinases and other enzymes involved in cancer signaling pathways. The ethoxy group in this compound may further modulate its pharmacokinetic properties, improving bioavailability and reducing off-target effects.

The fluoren-9-ylmethoxycarbonyl group is particularly noteworthy for its role in enhancing the binding affinity of small molecules to biological targets. Fluorenylmethoxycarbonyl (Fmoc) protecting groups are widely used in peptide synthesis, but their incorporation into small-molecule drug candidates has also yielded significant therapeutic benefits. This group can stabilize the molecule against enzymatic degradation and improve its interaction with receptors or enzymes.

Recent advances in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to optimize the structure of compounds like 3-ethoxy-4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid for improved efficacy. Molecular docking studies have suggested that this compound may interact with proteins involved in inflammatory responses and neurodegenerative diseases. These findings align with the broader trend toward developing targeted therapies for complex disorders.

The synthesis of 3-ethoxy-4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid represents a testament to the progress in synthetic organic chemistry. The multi-step synthesis involves advanced techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies, showcasing the sophistication of modern drug discovery methodologies. The successful preparation of this compound underscores its potential as a building block for more complex drug candidates.

In conclusion, 3-ethoxy-4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid (CAS No. 2171833-29) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups positions it as a valuable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.